Cas no 2413885-45-5 (tert-butyl N-(2-hydroxyphenyl)methyl-N-(2H-indazol-6-yl)carbamate)

• Product Name: tert-butyl N-(2-hydroxyphenyl)methyl-N-(2H-indazol-6-yl)carbamate
• CAS No: 2413885-45-5
• MF: C₁₉H₂₁N₃O₃
• MW: 339.388344526291
• CID: 5675044
• PubChem ID: 165768467
• Update Time: 2025-06-09

tert-butyl N-(2-hydroxyphenyl)methyl-N-(2H-indazol-6-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26665412
• 2413885-45-5
• tert-butyl N-[(2-hydroxyphenyl)methyl]-N-(2H-indazol-6-yl)carbamate
• tert-butyl N-(2-hydroxyphenyl)methyl-N-(2H-indazol-6-yl)carbamate

• Inchi： 1S/C19H21N3O3/c1-19(2,3)25-18(24)22(12-14-6-4-5-7-17(14)23)15-9-8-13-11-20-21-16(13)10-15/h4-11,23H,12H2,1-3H3,(H,20,21)
• InChI Key： ZPJCBXMLYSAPGS-UHFFFAOYSA-N
• SMILES： O(C(N(C1=CC=C2C=NNC2=C1)CC1C=CC=CC=1O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 339.15829154g/mol
• Monoisotopic Mass: 339.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 78.4Ų

Additional information on tert-butyl N-(2-hydroxyphenyl)methyl-N-(2H-indazol-6-yl)carbamate

Introduction to tert-butyl N-(2-hydroxyphenyl)methyl-N-(2H-indazol-6-yl)carbamate (CAS No. 2413885-45-5)

Tert-butyl N-(2-hydroxyphenyl)methyl-N-(2H-indazol-6-yl)carbamate, identified by its Chemical Abstracts Service (CAS) number 2413885-45-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and therapeutic potential. The structural framework of this molecule incorporates several key functional groups, including a tert-butyl group, a 2-hydroxyphenylmethyl moiety, and a 2H-indazol-6-yl substituent, each contributing to its unique chemical properties and biological interactions.

The tert-butyl group at the N-position of the carbamate moiety enhances the lipophilicity of the compound, facilitating its membrane permeability and improving bioavailability. This feature is particularly crucial in drug design, as it ensures efficient absorption and distribution within the body. The 2-hydroxyphenylmethyl part of the molecule introduces a hydroxyl group, which can engage in hydrogen bonding interactions, thereby influencing both the compound's solubility and its binding affinity to biological targets. Additionally, the 2H-indazol-6-yl substituent is a heterocyclic aromatic ring system that has been extensively studied for its role in modulating various biological pathways.

Recent advancements in medicinal chemistry have highlighted the importance of indazole derivatives in developing novel therapeutic agents. The indazole scaffold, particularly at position 6, has been shown to exhibit significant pharmacological activity across multiple disease indications. For instance, studies have demonstrated that indazole derivatives can interact with enzymes and receptors involved in inflammation, pain signaling, and cancer progression. The incorporation of a carbamate group into this framework not only enhances stability but also allows for further derivatization, enabling researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of the compound.

In the context of contemporary research, tert-butyl N-(2-hydroxyphenyl)methyl-N-(2H-indazol-6-yl)carbamate has been investigated for its potential applications in addressing neurological disorders. The hydroxyl group on the phenyl ring can modulate oxidative stress and neuroinflammation, which are key pathological mechanisms in conditions such as Alzheimer's disease and Parkinson's disease. Preclinical studies have suggested that this compound may exert neuroprotective effects by inhibiting specific enzymes or by modulating neurotransmitter systems. Furthermore, the lipophilic nature of the tert-butyl group ensures that the compound can cross the blood-brain barrier, making it a promising candidate for central nervous system (CNS) therapies.

The synthesis of tert-butyl N-(2-hydroxyphenyl)methyl-N-(2H-indazol-6-yl)carbamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps typically include condensation reactions between appropriately substituted precursors, followed by functional group transformations such as hydroxylation and carbamoylation. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to introduce the indazole moiety efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the final product and confirming its structural integrity.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of tert-butyl N-(2-hydroxyphenyl)methyl-N-(2H-indazol-6-yl)carbamate with biological targets. These studies often employ docking algorithms to predict how the compound might bind to enzymes or receptors at an atomic level. By analyzing key interaction points such as hydrogen bonds, hydrophobic contacts, and electrostatic interactions, researchers can gain insights into the compound's mechanism of action. Such computational approaches not only accelerate drug discovery but also provide valuable guidance for optimizing lead compounds into viable drug candidates.

The pharmacokinetic profile of this compound is another critical aspect that has been thoroughly examined. In vitro studies have revealed that tert-butyl N-(2-hydroxyphenyl)methyl-N-(2H-indazol-6-yl)carbamate exhibits moderate solubility in aqueous media while maintaining good bioavailability in animal models. This balance between solubility and permeability suggests that it may exhibit favorable pharmacokinetic properties upon oral administration. Additionally, metabolic stability studies have indicated that the compound is resistant to degradation by major cytochrome P450 enzymes, reducing concerns about drug-drug interactions.

In conclusion,tert-butyl N-(2-hydroxyphenyl)methyl-N-(2H-indazol-6-yl)carbamate (CAS No. 2413885-45-5) represents a promising candidate for further development in pharmaceutical applications. Its unique structural features offer multiple advantages in terms of bioavailability, binding affinity, and metabolic stability. Ongoing research continues to explore its potential therapeutic applications across various disease areas, particularly in neurological disorders where modulation of inflammation and oxidative stress is crucial. As our understanding of molecular interactions advances, compounds like this are poised to play a significant role in next-generation drug development.